Methyl 2-(4-hydroxyphenyl)cyclopropanecarboxylate

• CAS No.: 922151-72-2
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: methyl 2-(4-hydroxyphenyl)cyclopropane-1-carboxylate
• InChI: InChI=1S/C11H12O3/c1-14-11(13)10-6-9(10)7-2-4-8(12)5-3-7/h2-5,9-10,12H,6H2,1H3
• InChI Key: LVLOTHPBAVEMMA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC1C2=CC=C(C=C2)O

Description

Methyl 2-(4-hydroxyphenyl)cyclopropanecarboxylate is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-[4-(acetyloxy)phenyl]cyclopropanecarboxylate (2.26 g, 9.65 mmol) was dissolved in a mixed solvent of methanol (80 mL) and water (20 mL), and ammonium acetate (5.95 g, 77.2 mmol) was added. The mixture was stirred at room temperature for 10 hr and further stirred at 60° C. for 8 hr. The reaction mixture was concentrated under reduced pressure, and the residue was extracted with ethyl acetate. The extract was washed with saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate:hexane=5:95-40:60) to give the title compound (1.78 g, yield 96%) as colorless crystals.